Cas no 1807274-28-7 (Methyl 2-cyano-3-difluoromethyl-6-hydroxybenzoate)

• Product Name: Methyl 2-cyano-3-difluoromethyl-6-hydroxybenzoate
• CAS No: 1807274-28-7
• MF: C₁₀H₇F₂NO₃
• MW: 227.164289712906
• CID: 4952996
• Update Time: 2025-05-19

Methyl 2-cyano-3-difluoromethyl-6-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-difluoromethyl-6-hydroxybenzoate

• Inchi： 1S/C10H7F2NO3/c1-16-10(15)8-6(4-13)5(9(11)12)2-3-7(8)14/h2-3,9,14H,1H3
• InChI Key： CAYWYXSALPKCPX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C(=O)OC)C=1C#N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.3
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-cyano-3-difluoromethyl-6-hydroxybenzoate

Methyl 2-cyano-3-difluoromethyl-6-hydroxybenzoate (CAS No. 1807274-28-7): An Overview

Methyl 2-cyano-3-difluoromethyl-6-hydroxybenzoate (CAS No. 1807274-28-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. The presence of a cyano group, difluoromethyl moiety, and a hydroxy functional group in its structure imparts distinct chemical and biological properties, making it a subject of extensive study.

The cyano group in Methyl 2-cyano-3-difluoromethyl-6-hydroxybenzoate is known for its strong electron-withdrawing effect, which can influence the compound's reactivity and stability. This feature is particularly important in the context of drug design, where fine-tuning the electronic properties of a molecule can significantly impact its pharmacological profile. Recent studies have shown that compounds containing cyano groups can exhibit enhanced metabolic stability and improved pharmacokinetic properties, making them attractive candidates for drug development.

The difluoromethyl moiety is another key structural element of Methyl 2-cyano-3-difluoromethyl-6-hydroxybenzoate. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their bioavailability and reduce their susceptibility to metabolic degradation. In the context of medicinal chemistry, this can translate into better drug efficacy and reduced side effects. Research has demonstrated that difluoromethylated compounds often exhibit enhanced binding affinity to target proteins, which is crucial for their therapeutic potential.

The hydroxy functional group in Methyl 2-cyano-3-difluoromethyl-6-hydroxybenzoate adds another layer of complexity to its chemical behavior. Hydroxyl groups can participate in hydrogen bonding, which is essential for molecular recognition processes such as receptor binding and enzyme inhibition. This property makes the compound a promising candidate for developing drugs that target specific biological pathways. Additionally, the presence of a hydroxyl group can influence the solubility and distribution of the molecule within biological systems, which are critical factors in drug design.

In terms of its applications, Methyl 2-cyano-3-difluoromethyl-6-hydroxybenzoate has shown potential in several areas of pharmaceutical research. One notable application is in the development of anti-inflammatory agents. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Compounds that can modulate these pathways effectively are highly sought after for treating inflammatory diseases such as arthritis and asthma. Recent studies have indicated that Methyl 2-cyano-3-difluoromethyl-6-hydroxybenzoate exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade.

Another area where Methyl 2-cyano-3-difluoromethyl-6-hydroxybenzoate shows promise is in cancer therapy. Cancer cells often rely on specific signaling pathways to proliferate and survive. Targeting these pathways with small molecules can lead to effective cancer treatments with fewer side effects compared to traditional chemotherapy. Research has shown that compounds with similar structural features to Methyl 2-cyano-3-difluoromethyl-6-hydroxybenzoate can selectively inhibit cancer cell growth by disrupting critical signaling pathways such as PI3K/AKT and MAPK.

The synthesis of Methyl 2-cyano-3-difluoromethyl-6-hydroxybenzoate involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of a suitable starting material with reagents that introduce the cyano, difluoromethyl, and hydroxyl groups sequentially. The choice of reagents and reaction conditions can significantly impact the efficiency and selectivity of the synthesis process. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.

In conclusion, Methyl 2-cyano-3-difluoromethyl-6-hydroxybenzoate (CAS No. 1807274-28-7) is a promising compound with unique structural features that make it an attractive candidate for various applications in medicinal chemistry and pharmaceutical research. Its potential as an anti-inflammatory agent and cancer therapeutic underscores its significance in the development of new drugs. Ongoing research continues to explore its full range of biological activities and mechanisms of action, paving the way for future advancements in healthcare.